3-(Ethylamino)-2-hydroxy-1-propanesulfonic acid

• CAS RN: 73463-36-2
• Molecular Formula: C5H13NO4S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 3-(ethylamino)-2-hydroxypropane-1-sulfonic acid
• InChI: InChI=1S/C5H13NO4S/c1-2-6-3-5(7)4-11(8,9)10/h5-7H,2-4H2,1H3,(H,8,9,10)
• InChI Key: IPRKYPGCPCBDCT-UHFFFAOYSA-N
• Canonical SMILES: CCNCC(CS(=O)(=O)O)O

Description

3-(Ethylamino)-2-hydroxy-1-propanesulfonic acid is a useful research compound. Its molecular formula is C5H13NO4S and its molecular weight is 183.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-chloro-2-hydroxy-1-propanesulfonic acid sodium salt (10 g, 50.9 mmol) in water (total volume: 40 mL) was added over 5 hours, via a syringe pump, to a cold (4.7° C.) solution of ethyl amine in water. The mixture was stirred for an additional 2 hours at 4.7° C. then for 18 hours at room temperature. NMR: quantitative yield. The mixture was concentrated. A solid could not be obtained: the sodium salt was too hygroscopic. The solution was treated with Amberlite IR-120 Plus, acid form, ion-exchange resin to give the free acid. It was still too hygroscopic to be obtained as a solid form. Submitted as a solution: d=1.314 g/mL, 62.5% w/w of the free acid in water. The 1H and 13C NMR and MS were consistent with the structure.